Zirconium, [carbonato(2-)-kappaO,kappaO']oxo-

• CAS RN: 15667-84-2
• Molecular Formula: CH2O4Zr
• Molecular Weight: 169.25 g/mol
• IUPAC Name: carbonic acid;oxozirconium
• InChI: InChI=1S/CH2O3.O.Zr/c2-1(3)4;;/h(H2,2,3,4)
• InChI Key: YQUXIAIPELMOBE-UHFFFAOYSA-N
• SMILES: C(=O)(O)O.O=[Zr]
• Other CAS RN: 34842-61-0; 15667-84-2
• physical_description: WetSolid

Description

Zirconium, [carbonato(2-)-kappaO,kappaO']oxo- is a compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a zirconium-based metal-organic framework (MOF) that has a porous structure, which makes it an ideal candidate for various applications in the fields of catalysis, gas storage, and drug delivery.

Mechanism of Action

The mechanism of action of zirconium, [carbonato(2-)-kappaO,kappaO']oxo- is based on its porous structure, which allows it to act as a catalyst for various chemical reactions. The compound's unique structure provides a high surface area for reactants to interact, leading to increased reaction rates and improved selectivity.
Biochemical and Physiological Effects:
Zirconium, [carbonato(2-)-kappaO,kappaO']oxo- has not been extensively studied for its biochemical and physiological effects. However, studies have shown that this compound has low toxicity and is biocompatible, making it a potential candidate for drug delivery applications.

Advantages and Limitations for Lab Experiments

The advantages of using zirconium, [carbonato(2-)-kappaO,kappaO']oxo- in lab experiments include its high stability, porous structure, and excellent catalytic activity. However, the limitations of this compound include its high cost and the difficulty in synthesizing it in large quantities.

Future Directions

There are several future directions for research on zirconium, [carbonato(2-)-kappaO,kappaO']oxo-. These include:
1. Further studies on the compound's catalytic activity for various reactions.
2. Investigation of the compound's potential applications in gas storage and separation.
3. Development of new synthesis methods for zirconium, [carbonato(2-)-kappaO,kappaO']oxo- to reduce its cost and increase its availability.
4. Exploration of the compound's potential as a drug delivery system for various diseases.
5. Investigation of the compound's potential for use in environmental applications, such as water treatment and air purification.
In conclusion, zirconium, [carbonato(2-)-kappaO,kappaO']oxo- is a compound with unique properties that make it an ideal candidate for various scientific research applications. Its high stability, porous structure, and excellent catalytic activity make it a promising candidate for catalysis, gas storage, and drug delivery applications. Further research is needed to fully explore the potential of this compound in various fields.

Synthesis Methods

The synthesis of zirconium, [carbonato(2-)-kappaO,kappaO']oxo- involves the reaction of zirconium (IV) chloride with sodium carbonate in the presence of a solvent such as dimethylformamide (DMF). The reaction is carried out under controlled conditions of temperature and pressure to ensure the formation of the desired Zirconium, [carbonato(2-)-kappaO,kappaO']oxo- structure.

Scientific Research Applications

Zirconium, [carbonato(2-)-kappaO,kappaO']oxo- has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the field of catalysis, where it has been shown to exhibit excellent catalytic activity for a wide range of reactions.